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Compound of Interest

Compound Name: 4-Methyl-3-nitroanisole

Cat. No.: B024320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and known applications of 4-Methyl-3-nitroanisole, a key aromatic intermediate in organic

synthesis.

Chemical Structure and Formula
4-Methyl-3-nitroanisole, also known as 4-methoxy-2-nitrotoluene, is an organic compound

with the chemical formula C₈H₉NO₃.[1] Its structure features a benzene ring substituted with a

methyl group, a nitro group, and a methoxy group at positions 4, 3, and 1, respectively.

Molecular Formula: C₈H₉NO₃[1]

Chemical Structure:

Caption: Chemical structure of 4-Methyl-3-nitroanisole.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Methyl-3-nitroanisole is presented in

the table below.
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Property Value Reference(s)

Molecular Weight 167.16 g/mol [2][3]

Appearance Light yellow liquid [4]

Melting Point 17 °C (lit.) [2][3]

Boiling Point 266-267 °C (lit.) [2][3]

Density 1.207 g/mL at 25 °C (lit.) [2][3]

Refractive Index (n20/D) 1.552 (lit.) [2][3]

Flash Point >230 °F (>110 °C) - closed cup [2][4]

Solubility
Insoluble in water, soluble in

chloroform.
[4][5]

CAS Number 17484-36-5 [2][3]

SMILES String
COc1ccc(C)c(c1)--INVALID-

LINK--=O
[2]

InChI Key
JBORNNNGTJSTLC-

UHFFFAOYSA-N
[2]

Experimental Protocols
Synthesis of 4-Methyl-3-nitroanisole via Nitration of 4-
Methylanisole
The primary method for the synthesis of 4-Methyl-3-nitroanisole is the electrophilic aromatic

substitution reaction, specifically the nitration of 4-methylanisole. The following protocol is a

representative procedure based on established methods for the nitration of similar aromatic

compounds.

Materials and Reagents:

4-Methylanisole

Concentrated Sulfuric Acid (H₂SO₄)
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Concentrated Nitric Acid (HNO₃)

Ice

Deionized water

Dichloromethane (or other suitable organic solvent)

Anhydrous Magnesium Sulfate (or Sodium Sulfate)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Preparation of the Nitrating Mixture: In a separate flask, carefully and slowly add a

stoichiometric equivalent of concentrated nitric acid to a cooled (0-5 °C) amount of

concentrated sulfuric acid with constant stirring. This mixture should be prepared in an ice

bath and kept cold.

Reaction Setup: Place a measured quantity of 4-methylanisole into a round-bottom flask

equipped with a magnetic stir bar. Cool the flask in an ice bath to between 0 and 5 °C.

Nitration Reaction: Slowly add the cold nitrating mixture dropwise to the stirred solution of 4-

methylanisole. The temperature of the reaction mixture should be carefully maintained below

10 °C throughout the addition.

Reaction Completion: After the addition is complete, allow the reaction mixture to stir at room

temperature for a designated period (e.g., 1-2 hours) to ensure the reaction goes to
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completion.

Work-up: Carefully pour the reaction mixture onto crushed ice. This will precipitate the crude

product.

Extraction: Once the ice has melted, extract the product into a suitable organic solvent such

as dichloromethane.

Washing: Wash the organic layer sequentially with water and a saturated sodium

bicarbonate solution to remove any remaining acid.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator to

yield the crude 4-Methyl-3-nitroanisole.

Purification: The crude product can be further purified by vacuum distillation or column

chromatography.

Preparation of Nitrating Mixture
(HNO₃ + H₂SO₄)

Slow Addition of
Nitrating Mixture

Cooling of
4-Methylanisole

Reaction at
Room Temperature

Quenching
on Ice

Extraction with
Organic Solvent Washing and Drying Solvent Removal Purification

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-Methyl-3-nitroanisole.

Applications in Research and Development
4-Methyl-3-nitroanisole serves as a valuable intermediate in the synthesis of more complex

molecules, particularly in the pharmaceutical industry.

Precursor for Acetylcholinesterase Inhibitors
A significant application of 4-Methyl-3-nitroanisole is its use as a starting material in the

synthesis of acetylcholinesterase (AChE) inhibitors. AChE is a key enzyme in the nervous

system, and its inhibitors are used in the treatment of conditions such as Alzheimer's disease
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and myasthenia gravis. The nitro and methyl groups on the aromatic ring provide handles for

further chemical modifications to build the final pharmacologically active compounds.

4-Methyl-3-nitroanisole

Chemical Modifications
(e.g., Reduction of Nitro Group,

Functionalization of Methyl Group)

Key Intermediate

Synthesis of
Acetylcholinesterase Inhibitors

Click to download full resolution via product page

Caption: Logical relationship of 4-Methyl-3-nitroanisole as a precursor.

Use as an External Standard
In analytical chemistry, 4-Methyl-3-nitroanisole has been utilized as an external standard. Its

stability and distinct chemical properties make it a reliable reference compound for the

quantification of other substances in complex mixtures using techniques such as

chromatography.

Safety and Handling
4-Methyl-3-nitroanisole is a chemical that should be handled with appropriate safety

precautions in a laboratory setting. It is advisable to consult the Safety Data Sheet (SDS)

before use.

Hazard Classifications:
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Acute toxicity, oral.[2]

Serious eye irritation.[2]

Personal Protective Equipment (PPE):

Safety glasses or goggles

Chemical-resistant gloves

Lab coat

Handle in a well-ventilated area or a fume hood to avoid inhalation of vapors.

This guide provides a foundational understanding of 4-Methyl-3-nitroanisole for researchers

and professionals in the chemical and pharmaceutical sciences. Further investigation into

specific reaction conditions and applications is recommended for advanced studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b024320#4-methyl-3-nitroanisole-chemical-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b024320#4-methyl-3-nitroanisole-chemical-structure-and-formula
https://www.benchchem.com/product/b024320#4-methyl-3-nitroanisole-chemical-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b024320?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

